Cas no 708999-85-3 ({1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}(phenyl)methanol)

• Product Name: {1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}(phenyl)methanol
• CAS No: 708999-85-3
• MF: C₂₃H₂₂N₂O₂
• MW: 358.432985782623
• CID: 5446344
• Update Time: 2025-06-09

{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• [1-[2-(2-methylphenoxy)ethyl]benzimidazol-2-yl]-phenylmethanol
• {1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}(phenyl)methanol

• Inchi： 1S/C23H22N2O2/c1-17-9-5-8-14-21(17)27-16-15-25-20-13-7-6-12-19(20)24-23(25)22(26)18-10-3-2-4-11-18/h2-14,22,26H,15-16H2,1H3
• InChI Key： NFSWTILGCUYVDQ-UHFFFAOYSA-N
• SMILES： C(C1N(CCOC2=CC=CC=C2C)C2=CC=CC=C2N=1)(C1=CC=CC=C1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on {1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}(phenyl)methanol

Comprehensive Overview of {1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}(phenyl)methanol (CAS No. 708999-85-3)

The compound {1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}(phenyl)methanol, identified by its CAS No. 708999-85-3, is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique benzodiazol core, coupled with a phenylmethanol moiety, positions it as a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its bioactive properties and molecular versatility.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and mechanism of action. Current studies suggest that the 1,3-benzodiazol scaffold plays a pivotal role in its pharmacological activity, making it a subject of interest for targeting specific enzymes or receptors. The 2-methylphenoxyethyl side chain further enhances its lipophilicity, which is crucial for membrane permeability in drug design. This aligns with the growing demand for small-molecule therapeutics in treating complex diseases.

In the context of green chemistry and sustainable synthesis, CAS No. 708999-85-3 has been evaluated for its environmental impact. Recent trends indicate a surge in searches for eco-friendly synthesis methods, and this compound's derivatives are being optimized to reduce waste and energy consumption. Its phenylmethanol group, for instance, can be modified to improve biodegradability, addressing concerns about chemical persistence in ecosystems.

Another hot topic tied to this molecule is its potential role in neurological research. The benzodiazol structure is known to interact with GABA receptors, sparking investigations into its applicability for neuroprotective agents. Users often search for blood-brain barrier permeability and cognitive enhancement, areas where this compound's derivatives show preliminary promise. However, further in vivo studies are needed to validate these hypotheses.

From an industrial perspective, {1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}(phenyl)methanol is also explored for its material science applications. Its aromatic rings and hydrogen-bonding capacity make it a candidate for organic semiconductors or photovoltaic materials. This aligns with the rising interest in renewable energy technologies and organic electronics, frequently searched topics in academic and commercial domains.

Quality control and analytical characterization of this compound are critical for its commercialization. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity, as users often inquire about batch consistency and structural verification. Regulatory compliance, especially for pharmaceutical intermediates, is another area of focus, with searches frequently including terms like ICH guidelines and GMP standards.

In summary, CAS No. 708999-85-3 represents a multifaceted compound with broad-ranging implications. Its chemical structure and functional groups open doors to innovations in medicine, materials, and sustainability. As research progresses, this molecule is poised to address some of the most pressing challenges in science and industry, making it a cornerstone for future advancements.